Cas no 1261603-65-9 (5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261603-65-9
• MF: C₁₂H₆ClF₄N
• MW: 275.62935590744
• CID: 4924159
• Update Time: 2025-10-11

5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine
• 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6ClF4N/c13-7-5-10(14)11(18-6-7)8-3-1-2-4-9(8)12(15,16)17/h1-6H
• InChI Key： WUJBAJMPONIUAN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine

5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261603-65-9): A Comprehensive Overview of Its Properties and Applications

The compound 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261603-65-9) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, characterized by the presence of chloro, fluoro, and trifluoromethyl substituents, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine is its role in the development of next-generation therapeutics. The compound's ability to act as a bioisostere for other aromatic systems has made it valuable in designing molecules with improved pharmacokinetic properties. Recent studies have explored its use in targeting enzyme inhibitors and receptor modulators, particularly in the treatment of chronic diseases. This aligns with current trends in precision medicine, where researchers seek compounds that can be tailored for specific biological targets.

In the realm of agrochemicals, 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine has shown promise as a building block for novel pesticides and herbicides. The trifluoromethyl group is known to enhance the bioavailability and stability of agrochemicals, making this compound particularly attractive for developing solutions that address modern agricultural challenges. With the increasing demand for sustainable farming practices, researchers are investigating how derivatives of this compound can contribute to reduced environmental impact while maintaining high efficacy.

The synthesis of 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Recent advancements in flow chemistry and catalysis have improved the efficiency of its production, making it more accessible for industrial applications. These developments are particularly relevant given the current focus on green chemistry and the need for cost-effective synthesis methods in chemical manufacturing.

From a material science perspective, the unique electronic properties of 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine have sparked interest in its potential applications beyond life sciences. The compound's aromatic system and electron-withdrawing groups make it a candidate for developing advanced organic electronic materials. This aligns with the growing demand for flexible electronics and energy storage solutions, where such fluorinated compounds can play a crucial role.

Quality control and analytical characterization of 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and agrochemical applications. The increasing adoption of AI-assisted analytical methods has further enhanced the ability to characterize such complex molecules with greater precision and efficiency.

As research into 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine continues, its potential applications are expanding into new areas. The compound's compatibility with click chemistry approaches makes it valuable for bioconjugation applications, while its stability under various conditions suggests potential uses in formulation science. These diverse applications highlight the compound's versatility and its importance in modern chemical research and development.

The commercial availability of 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine has increased in recent years, reflecting its growing importance in various industries. Suppliers now offer the compound in different quantities and purities to meet the needs of both academic researchers and industrial manufacturers. This accessibility has accelerated research into its potential applications and facilitated the development of novel derivatives with enhanced properties.

Looking ahead, 5-Chloro-3-fluoro-2-(2-(trifluoromethyl)phenyl)pyridine is poised to play a significant role in addressing some of the most pressing challenges in healthcare and agriculture. Its unique combination of chemical properties makes it a valuable tool for scientists working on innovative solutions in these fields. As synthetic methodologies continue to advance and our understanding of its potential applications grows, this compound is likely to remain at the forefront of chemical innovation for years to come.